Cas no 1855293-82-1 (4-Morpholineethanol, α-(fluoromethyl)-)

• Product Name: 4-Morpholineethanol, α-(fluoromethyl)-
• CAS No: 1855293-82-1
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• CID: 5564469
• PubChem ID: 127008550
• Update Time: 2025-08-02

4-Morpholineethanol, α-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanol, α-(fluoromethyl)-

• Inchi： 1S/C7H14FNO2/c8-5-7(10)6-9-1-3-11-4-2-9/h7,10H,1-6H2
• InChI Key： PNASUEMTDQQSPE-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C(O)CF

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±35.0 °C(Predicted)
• pka: 13.63±0.20(Predicted)

Additional information on 4-Morpholineethanol, α-(fluoromethyl)-

4-Morpholineethanol, α-(fluoromethyl)-: A Comprehensive Overview

The compound 4-Morpholineethanol, α-(fluoromethyl)-, with the CAS registry number 1855293-82-1, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of morpholines, which are six-membered heterocyclic amines, and its structure incorporates a fluoromethyl group attached to the morpholine ring. The unique combination of morpholine and fluoromethyl functionalities makes it a valuable molecule in research and development across multiple disciplines.

Recent studies have highlighted the potential of 4-Morpholineethanol, α-(fluoromethyl)- in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in drug discovery programs targeting central nervous system disorders. The fluoromethyl group introduces unique electronic properties that enhance the compound's ability to interact with biological targets, making it an attractive candidate for further investigation.

In materials science, the compound has been utilized as a building block for constructing advanced materials with tailored properties. For instance, its ability to form stable amide bonds has been exploited in the development of novel polymers and surfactants. These materials exhibit improved thermal stability and mechanical strength, which are critical for applications in high-performance coatings and biomedical devices.

The synthesis of 4-Morpholineethanol, α-(fluoromethyl)- involves a multi-step process that typically begins with the preparation of morpholine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These improvements have significantly enhanced its accessibility for both academic and industrial use.

From an environmental perspective, understanding the fate and transport of CAS No. 1855293-82-1 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target species and ecological balance.

In conclusion, 4-Morpholineethanol, α-(fluoromethyl)- stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific progress and industrial development.